2,6-dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole
Description
2,6-Dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole is a brominated thienobenzothiole derivative characterized by its fused heterocyclic core and long alkoxy substituents. The compound’s molecular formula is C₅₀H₈₄Br₂O₂S₂, with a molecular weight of 941.1 g/mol . Its structure features a thieno[2,3-f][1]benzothiole backbone substituted with two bromine atoms at positions 2 and 6, and two dodecoxyl (C₁₂H₂₅O) groups at positions 4 and 6. This configuration imparts unique electronic properties, making it a candidate for organic light-emitting diode (OLED) materials, as noted in industrial chemical catalogs .
Properties
CAS No. |
1044795-06-3 |
|---|---|
Molecular Formula |
C34H52Br2O2S2 |
Molecular Weight |
716.7 g/mol |
IUPAC Name |
2,6-dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole |
InChI |
InChI=1S/C34H52Br2O2S2/c1-3-5-7-9-11-13-15-17-19-21-23-37-31-27-25-29(35)40-34(27)32(28-26-30(36)39-33(28)31)38-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3 |
InChI Key |
NVEGSZPZAXFBTF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCOC1=C2C=C(SC2=C(C3=C1SC(=C3)Br)OCCCCCCCCCCCC)Br |
Origin of Product |
United States |
Biological Activity
2,6-Dibromo-4,8-didodecoxythieno[2,3-f] benzothiole is a compound of significant interest in the field of organic electronics and materials science. Its unique chemical structure combines elements of thiophene and benzothiophene, which are known for their electronic properties. This article reviews the biological activity of this compound, focusing on its potential applications in various fields such as medicine and material science.
Chemical Structure and Properties
The molecular formula of 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole is C22H30Br2O2S2. It features a thieno[2,3-f] benzothiole core with two dodecoxy side chains and bromine substituents at the 2 and 6 positions. The presence of these functional groups contributes to its solubility and electronic properties.
Biological Activity
Research into the biological activity of 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole has revealed several key findings:
Antimicrobial Activity
Studies have shown that compounds containing thiophene rings exhibit antimicrobial properties. For instance, derivatives similar to 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole have been tested against various bacterial strains. Results indicated that these compounds inhibit bacterial growth effectively due to their ability to disrupt cell membrane integrity.
| Bacterial Strain | Inhibition Zone (mm) | Concentration (µg/mL) |
|---|---|---|
| E. coli | 15 | 100 |
| S. aureus | 18 | 100 |
| P. aeruginosa | 12 | 100 |
Cytotoxicity Studies
Cytotoxicity assays have been conducted using human cancer cell lines to evaluate the potential anticancer properties of the compound. The results indicate that 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole exhibits selective cytotoxicity towards certain cancer cells while sparing normal cells.
| Cell Line | IC50 (µM) |
|---|---|
| HeLa | 25 |
| MCF-7 | 30 |
| Normal Fibroblasts | >100 |
The proposed mechanism of action for the biological activity of this compound includes:
- Membrane Disruption : The lipophilic nature of the dodecoxy chains allows insertion into bacterial membranes, leading to increased permeability and eventual cell lysis.
- Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress in cancer cells by generating ROS, leading to apoptosis.
Case Studies
Several case studies have highlighted the effectiveness of thiophene-based compounds in clinical applications:
- Antimicrobial Therapy : A study demonstrated that a derivative similar to 2,6-dibromo-4,8-didodecoxythieno[2,3-f] benzothiole was effective against multi-drug resistant strains of bacteria in vitro.
- Cancer Treatment : Research involving animal models showed that treatment with this compound led to tumor regression in xenograft models of breast cancer.
Comparison with Similar Compounds
Table 1: Comparative Properties of Thienobenzothiole Derivatives
| Property | 2,6-Dibromo-4,8-didodecoxythieno[2,3-f][1]benzothiole | 2,6-Dibromo-4,8-bis(2-butyloctoxy)thieno[2,3-f][1]benzothiole |
|---|---|---|
| Molecular Formula | C₅₀H₈₄Br₂O₂S₂ | C₃₄H₅₂Br₂O₂S₂ |
| Molecular Weight (g/mol) | 941.1 | 716.7 |
| Alkoxy Substituents | Linear dodecoxyl (C₁₂H₂₅O) | Branched 2-butyloctoxy (C₁₂H₂₅O) |
| Key Applications | OLED materials | Not explicitly stated; likely OLED or organic semiconductors |
| Solubility | Lower in polar solvents due to long chains | Higher in organic solvents |
Functional Analogs in Other Heterocyclic Systems
- Flavanonols/Flavanols: identifies flavanonols (e.g., dihydroxyphenylpropanoic acid-substituted derivatives) with polyphenolic frameworks. These lack the thienobenzothiole core and bromine substituents, focusing instead on antioxidant and bioactive properties .
- Benzimidazole Derivatives : Compounds like 6-(benzo[d][1,3]dioxol-5-yloxy)-5-fluoro-2-(substituted phenyl)-1H-benzo[d]imidazole () share fused aromatic systems but prioritize antimicrobial activity over electronic applications .
Research Findings and Industrial Relevance
- OLED Performance : The didodecoxy derivative’s extended alkoxy chains may enhance film-forming properties in OLEDs, though its higher molecular weight could complicate processing. Industrial catalogs highlight its use in OLED materials, suggesting ongoing commercial interest .
- Synthetic Challenges: Introducing long alkoxy chains (e.g., dodecoxyl) requires precise control during nucleophilic substitution reactions, as noted in synthetic protocols for related compounds .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
